1-(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C17H18FNO3S2/c18-15-4-2-1-3-14(15)16-5-7-19(8-10-24(16,21)22)17(20)11-13-6-9-23-12-13/h1-4,6,9,12,16H,5,7-8,10-11H2
• InChI Key: DSYUNTZLVQBJPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2F)C(=O)CC3=CSC=C3
• Molecular Formula: C17H18FNO3S2
• Molecular Weight: 367.5 g/mol

Description

1-(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone is a chemical compound that has gained significant attention in scientific research in recent years. This compound has unique properties that make it a promising candidate for several applications in the field of medicine and biotechnology.

Scientific Research Applications

Organic Synthesis and Catalysis

Research in organic synthesis often explores the development of novel methodologies for constructing complex molecules, including those containing fluorophenyl and thiophene units. For example, the enantioselective synthesis of (S)-(-)-1-(4-fluorophenyl)ethanol, an intermediate in the synthesis of various pharmaceutical agents, showcases the importance of such compounds in drug development processes (ChemChemTech, 2022). Similarly, the efficient synthesis of the NK(1) receptor antagonist Aprepitant demonstrates the role of fluorophenyl derivatives in creating clinically relevant therapeutics (Journal of the American Chemical Society, 2003).

Antimicrobial and Antifungal Activities

Thiophene derivatives, such as those synthesized from fluorophenyl precursors, have been investigated for their antimicrobial and antifungal activities. The synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile demonstrates the potential of these compounds in developing new antimicrobial agents (Heliyon, 2019).

Material Science and Molecular Electronics

The structural and electronic properties of fluorophenyl and thiophene derivatives are of interest in materials science, particularly in the development of organic electronics and photonics. For instance, the study on the crystal structure of (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone reveals insights into the molecular arrangements that could be beneficial for designing materials with specific optical or electronic properties (X-ray Structure Analysis Online, 2018).

Pharmacological Applications

The synthesis and characterization of compounds similar to "1-(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone" often target the development of new drugs with enhanced efficacy and reduced side effects. Studies like the one on Ethyl 8-fluoro-6-(3-nitrophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate, which is highlighted for its potential as a novel, highly potent, and safe antianxiety agent, exemplify the pharmacological relevance of these chemical frameworks (Journal of medicinal chemistry, 2008).